Cas no 2172569-72-9 (tert-butyl 3-hydroxy-3-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate)

Technical Introduction: Tert-butyl 3-hydroxy-3-[4-(hydroxymethyl)oxan-4-yl]piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for its bifunctional hydroxyl groups and stable tert-butyloxycarbonyl (Boc) protecting group. The presence of both a hydroxymethyl-substituted oxane ring and a hydroxylated piperidine scaffold enhances its utility in constructing complex molecular architectures, such as pharmaceuticals and chiral ligands. The Boc group ensures selective deprotection under mild acidic conditions, facilitating further functionalization. Its well-defined stereochemistry and structural rigidity make it suitable for applications in medicinal chemistry and asymmetric synthesis. This compound’s balanced polarity and solubility in common organic solvents further streamline its handling in multistep synthetic routes.
tert-butyl 3-hydroxy-3-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate structure
2172569-72-9 structure
Product Name:tert-butyl 3-hydroxy-3-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate
CAS No:2172569-72-9
MF:C16H29NO5
MW:315.405165433884
CID:5961939
PubChem ID:165443803
Update Time:2025-05-20

tert-butyl 3-hydroxy-3-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-hydroxy-3-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate
    • EN300-1632583
    • tert-butyl 3-hydroxy-3-[4-(hydroxymethyl)oxan-4-yl]piperidine-1-carboxylate
    • 2172569-72-9
    • Inchi: 1S/C16H29NO5/c1-14(2,3)22-13(19)17-8-4-5-16(20,11-17)15(12-18)6-9-21-10-7-15/h18,20H,4-12H2,1-3H3
    • InChI Key: HKPCKHIKZSUVQI-UHFFFAOYSA-N
    • SMILES: OC1(CN(C(=O)OC(C)(C)C)CCC1)C1(CO)CCOCC1

Computed Properties

  • Exact Mass: 315.20457303g/mol
  • Monoisotopic Mass: 315.20457303g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 79.2Ų

tert-butyl 3-hydroxy-3-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate Pricemore >>

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Additional information on tert-butyl 3-hydroxy-3-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate

Research Brief on tert-Butyl 3-hydroxy-3-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate (CAS: 2172569-72-9)

The compound tert-butyl 3-hydroxy-3-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate (CAS: 2172569-72-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. The presence of both hydroxyl and hydroxymethyl groups, along with the piperidine and oxane rings, provides a versatile scaffold for further chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and pharmacological properties of this compound. The study highlighted its role as a precursor in the synthesis of potent gamma-secretase modulators, which are being explored for the treatment of Alzheimer's disease. The compound's ability to cross the blood-brain barrier, coupled with its favorable pharmacokinetic profile, makes it a promising candidate for further development. Additionally, its stability under physiological conditions was confirmed through in vitro assays, suggesting its suitability for long-term therapeutic use.

Another recent publication in Bioorganic & Medicinal Chemistry Letters (2024) focused on the antimicrobial potential of derivatives synthesized from tert-butyl 3-hydroxy-3-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate. The study demonstrated that certain derivatives exhibited significant activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings underscore the potential of this scaffold in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been reported in Organic Process Research & Development (2023). A novel catalytic method was developed to enhance the yield and purity of the compound, addressing previous challenges related to its synthesis. This methodological improvement is expected to facilitate its broader application in industrial-scale drug production. Furthermore, computational studies have provided insights into the compound's conformational flexibility, which is crucial for its interactions with biological targets.

In conclusion, tert-butyl 3-hydroxy-3-4-(hydroxymethyl)oxan-4-ylpiperidine-1-carboxylate (CAS: 2172569-72-9) represents a versatile and pharmacologically relevant scaffold with diverse applications in drug discovery. Its potential in neurodegenerative and infectious disease therapeutics, coupled with advancements in synthetic methodologies, positions it as a compound of significant interest for future research. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic utility.

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